Cas no 83004-14-2 (2-Bromo-4-(bromomethyl)pyridine)

2-Bromo-4-(bromomethyl)pyridine is a versatile brominated pyridine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its reactive bromomethyl and bromo substituents enable efficient functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and the construction of complex heterocyclic frameworks. The compound exhibits high purity and stability, ensuring reliable performance in demanding synthetic processes. Its structural features facilitate the introduction of pyridine-based motifs into target molecules, supporting the development of agrochemicals, pharmaceuticals, and specialty chemicals. Suitable for controlled reactions under inert conditions, it is a preferred choice for researchers requiring precise molecular modifications.
2-Bromo-4-(bromomethyl)pyridine structure
83004-14-2 structure
Product Name:2-Bromo-4-(bromomethyl)pyridine
CAS No:83004-14-2
MF:C6H5Br2N
MW:250.918599843979
MDL:MFCD11847700
CID:679719
PubChem ID:12954806
Update Time:2025-06-07

2-Bromo-4-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(bromomethyl)pyridine
    • Pyridine, 2-bromo-4-(bromomethyl)-
    • 2-bromo-4-bromomethyl pyridine
    • 2-Bromo-4-bromomethyl-pyridine
    • 2-Bromo-4-(bromomethyl)pyridine (ACI)
    • 2-Bromo-4-bromomethylpyridine
    • MDL： MFCD11847700
    • Inchi： 1S/C6H5Br2N/c7-4-5-1-2-9-6(8)3-5/h1-3H,4H2
    • InChI Key： MWSJMNJBKAPIOX-UHFFFAOYSA-N
    • SMILES： BrC1C=C(CBr)C=CN=1

Computed Properties

  • Exact Mass: 248.87900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.955
  • PSA: 12.89000
  • LogP: 2.73900

2-Bromo-4-(bromomethyl)pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-4-(bromomethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2-Bromo-4-(bromomethyl)pyridine
 83004-14-2 97%
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2-Bromo-4-(bromomethyl)pyridine
 83004-14-2 97%
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 83004-14-2 97%
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Chemenu
CM123905-250mg
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2-Bromo-4-(bromomethyl)pyridine Production Method

Production Method 1

4926-28-7 4926-28-7
83004-14-2 83004-14-2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  reflux
Reference
Design, synthesis and biological evaluation of low molecular weight CXCR4 ligands
Sakyiamah, Maxwell M.; et al, Bioorganic & Medicinal Chemistry, 2019, 27(6), 1130-1138

Production Method 2

118289-16-0 118289-16-0
83004-14-2 83004-14-2
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ;  0 °C → rt
Reference
Novel bisphosphonate inhibitors of the human farnesyl pyrophosphate synthase
De Schutter, Joris W.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5781-5786

Production Method 3

66572-56-3 66572-56-3
83004-14-2 83004-14-2
Reaction Conditions
1.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  0 °C
1.2 Reagents: Sodium borohydride Solvents: Water
2.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ;  0 °C → rt
Reference
Novel bisphosphonate inhibitors of the human farnesyl pyrophosphate synthase
De Schutter, Joris W.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5781-5786

2-Bromo-4-(bromomethyl)pyridine Raw materials

2-Bromo-4-(bromomethyl)pyridine Preparation Products

2-Bromo-4-(bromomethyl)pyridine Related Literature

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